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Compound Name: 3,6-Dichlorotrimellitic acid

Cat. No.: B559625
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Dichlorotrimellitic Anhydride

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,6-Dichlorotrimellitic anhydride is a chlorinated aromatic anhydride that serves as a pivotal
precursor in the synthesis of various functional molecules. Its primary application lies in the
production of dichlorinated fluorescein and rhodamine dyes, such as TET and HEX, which are
extensively used for labeling oligonucleotides in DNA sequencing and quantitative PCR (QPCR)
applications.[1][2] This guide provides a comprehensive overview of the physical and chemical
properties of 3,6-dichlorotrimellitic anhydride, its synthesis, and its applications in research and
development.

Chemical and Physical Properties

3,6-Dichlorotrimellitic anhydride is a solid, off-white to light brown compound.[3] Due to its
reactive nature, it should be stored at 4°C under sealed conditions, away from moisture and
light to prevent hydrolysis.[3] For long-term storage in solvent, it is recommended to keep it at
-80°C for up to six months or -20°C for one month.[3]

Quantitative Data
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A summary of the key physical and chemical properties of 3,6-Dichlorotrimellitic anhydride is
presented in Table 1.

Property Value Source(s)
Molecular Formula CoH2CI20s [415]
Molecular Weight 261.01 g/mol [4][5]

CAS Number 81742-10-1 [5]
Appearance Off-white to light brown solid [3]
Solubility DMSO: 100 mg/mL (383.11 3]

mM)

4°C (short-term), -20°C to
Storage Temperature ) [3]
-80°C (in solvent, long-term)

Note: Experimental values for melting point and boiling point are not readily available in the
reviewed literature.

Synthesis and Experimental Protocols

The synthesis of 3,6-dichlorotrimellitic anhydride typically involves a multi-step process starting
from 2,5-dichloro-p-xylene. A patented method outlines a feasible reaction pathway.[3]

Synthesis Workflow

A general workflow for the synthesis of 3,6-dichlorotrimellitic anhydride is depicted in the
following diagram.
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Synthesis of 3,6-Dichlorotrimellitic Anhydride

2,5-dichloro-p-xylene

Friedel-Crafts Acylation

(Oxalyl chloride monoester, AICI3)

2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetate intermediate

Hydrolysis

(e.g., K2C0O3 aq.)

Intermediate Acid

l
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'

3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid

Decarbonylation & Condensation

(Conc. H2S04, 110-130°C)

3,6-Dichlorotrimellitic anhydride

Click to download full resolution via product page

Caption: Synthetic pathway for 3,6-Dichlorotrimellitic anhydride.
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Experimental Protocol: Synthesis

The following is a generalized experimental protocol based on the patented synthesis method.

[3]

Friedel-Crafts Acylation: 2,5-dichloro-p-xylene is reacted with an oxalyl chloride monoester in
the presence of a Lewis acid catalyst such as aluminum trichloride.

o Hydrolysis: The resulting acetate intermediate is hydrolyzed, for instance, using an agueous
solution of potassium carbonate.

o Oxidation: The hydrolyzed intermediate is then oxidized using a strong oxidizing agent like
potassium permanganate.

o Decarbonylation and Condensation: The resulting dicarboxylic acid undergoes
decarbonylation and condensation in concentrated sulfuric acid at a temperature of 110-
130°C to yield the final product, 3,6-dichlorotrimellitic anhydride.

Reactivity and Chemical Behavior

As a dicarboxylic anhydride, 3,6-dichlorotrimellitic anhydride is a reactive compound.[5] The
anhydride ring is susceptible to nucleophilic attack, particularly by amines, alcohols, and water.
This reactivity is fundamental to its use in the synthesis of fluorescent dyes and polymers,
where it forms stable amide or ester linkages.

Spectroscopic Data

While complete, experimentally-derived spectra are not widely published, some spectroscopic
information is available.

e 1H NMR: A patent reports a proton NMR signal at 6 8.36 (singlet, 1H) in acetone-ds.[3]

Applications in Research and Drug Development

The primary significance of 3,6-dichlorotrimellitic anhydride in the life sciences is its role as a
key intermediate in the synthesis of fluorescent probes.[1][2]

Precursor to Fluorescent Dyes
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3,6-Dichlorotrimellitic anhydride is the starting material for producing tetrachlorofluorescein
(TET) and hexachlorofluorescein (HEX).[1][2] These dyes are widely employed in molecular
biology for:

DNA Sequencing: Labeling of oligonucleotides.[3]

Quantitative PCR (gPCR): As reporter dyes in multiplex assays.[2]

Fluorescence in situ Hybridization (FISH)[2]

Fluorescence Resonance Energy Transfer (FRET)[2]

The use of these fluorescent dyes is crucial in drug discovery and diagnostics for studying
drug-transporter interactions and in high-throughput screening assays.[6]

Polymer Synthesis

This compound is also utilized in the synthesis of high-performance polymers, such as
polyimides. These polymers are known for their thermal stability, mechanical strength, and
chemical resistance, making them valuable in various industrial applications.

Safety and Handling

3,6-Dichlorotrimellitic anhydride is classified as harmful if swallowed, causes skin irritation,
causes serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal
protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. Work should be conducted in a well-ventilated area or a
chemical fume hood.

Logical Relationships in Application

The following diagram illustrates the logical flow from the properties of 3,6-dichlorotrimellitic
anhydride to its end-use applications.
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From Properties to Applications
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Caption: Application workflow of 3,6-Dichlorotrimellitic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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